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Compound of Interest

Compound Name: Licoagrochalcone B

Cat. No.: B1675289

Introduction

Licoagrochalcone B is a flavonoid compound that has garnered significant interest within the
scientific community for its diverse pharmacological activities. Extracted from the roots of
licorice plants of the Glycyrrhiza species, this natural product has demonstrated potent anti-
inflammatory, anti-cancer, and neuroprotective properties. Its mechanisms of action are
multifaceted, involving the modulation of key signaling pathways implicated in various disease
processes. This technical guide provides an in-depth overview of Licoagrochalcone B,
focusing on its commercial availability, purity, and the experimental protocols used to elucidate
its biological functions. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug discovery and development.

Commercial Suppliers and Purity

For researchers and developers, sourcing high-quality Licoagrochalcone B is a critical first
step. A variety of chemical suppliers offer this compound, typically with purities suitable for in
vitro and in vivo studies. The table below summarizes some of the commercially available
options. It is important to note that availability and purity may vary, and it is always
recommended to request a certificate of analysis from the supplier.
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) ) Available
Supplier Catalog Number Purity .
Quantities
o Custom synthesis
MedKoo Biosciences 598831 >98% o
(minimum 19)[1]
BOC Sciences NP0992 >98% 10 mg[2]
Chengdu Biopurify 989 10mg, 20mg, 50mg,
0
Phytochemicals Ltd. 100mg
Kebeilai
Pharmaceutical 98% 19, 100g, 1kg

Biotech Co., Ltd

Universal Biologicals - High Purity -[3]

Core Signaling Pathways Modulated by
Licoagrochalcone B

Licoagrochalcone B exerts its biological effects by interacting with several key intracellular
signaling pathways. Understanding these pathways is crucial for elucidating its therapeutic
potential.

Inhibition of the NLRP3 Inflammasome

A significant body of research has highlighted Licoagrochalcone B as a specific and potent
inhibitor of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome.[4]
[5][6] The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate
immune response by activating caspase-1 and inducing the maturation and secretion of pro-
inflammatory cytokines such as IL-13 and IL-18. Dysregulation of the NLRP3 inflammasome is
implicated in a wide range of inflammatory diseases.

Licoagrochalcone B has been shown to directly bind to NEK7 (NIMA-related kinase 7), a
crucial component for NLRP3 activation, thereby disrupting the interaction between NEK7 and
NLRP3.[6][7] This disruption prevents the assembly and activation of the inflammasome
complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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